Cas no 178747-83-6 (4-fluoro-1,2-benzoxazol-3-one)
4-fluoro-1,2-benzoxazol-3-one structure
Product Name:4-fluoro-1,2-benzoxazol-3-one
CAS No:178747-83-6
MF:C7H4FNO2
MW:153.110565185547
MDL:MFCD18804910
CID:112965
PubChem ID:11815956
Update Time:2025-04-18
4-fluoro-1,2-benzoxazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluorobenzo[d]isoxazol-3(2H)-one
- 4-Fluoro-1,2-benzisoxazol-3(2H)-one
- 1,2-Benzisoxazol-3(2H)-one,4-fluoro-
- 4-fluoro-benzo[d]isoxazol-3-ol
- 4-Fluorobenzo[d]isoxazol-3-ol
- 3-hydroxy-4-fluoro-1,2-benzisoxazole
- ANW-70487
- Benzo[d]isoxazol-3-ol Derivative, 3b
- CHEMBL506718
- CTK8C3748
- SureCN617995
- 1,2-Benzisoxazol-3(2H)-one,4-fluoro-(9CI)
- AK100152
- BDBM23169
- 4-fluoro-1,2-benzoxazol-3-ol
- 4-fluoro-1,2-benzoxazol-3-one
- LAMXJMFSONZHOP-UHFFFAOYSA-N
- 4-Fluoro-1,2-benzisoxazol-3-ol
- FCH3710784
- 4-Fluoro-1,2-benzisoxazol
- SY113965
- CS-B1578
- SCHEMBL617995
- AKOS005264361
- DTXSID70473429
- 4-Fluorobenzisoxazol-3(2H)-one
- 178747-83-6
- A881371
- MFCD18804910
- AKOS016002768
- DS-3479
- EN300-318824
- DB-349242
- 4-FLUORO-2H-1,2-BENZOXAZOL-3-ONE
- 1,2-Benzisoxazol-3(2H)-one, 4-fluoro-
-
- MDL： MFCD18804910
- Inchi： 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
- InChI Key： LAMXJMFSONZHOP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C(NO2)=O
Computed Properties
- Exact Mass: 153.02260653g/mol
- Monoisotopic Mass: 153.02260653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr)
- Melting Point: 201-205 ºC
- Solubility: Slightly soluble (5.8 g/l) (25 º C)
4-fluoro-1,2-benzoxazol-3-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
4-fluoro-1,2-benzoxazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131684-1g |
4-fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 1g |
$337 | 2021-08-05 | |
| Chemenu | CM131684-5g |
4-fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 5g |
$1074 | 2021-08-05 | |
| Ambeed | A172092-250mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 250mg |
$23.0 | 2025-02-22 | |
| Ambeed | A172092-1g |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 1g |
$85.0 | 2025-02-22 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF943-200mg |
4-fluoro-1,2-benzoxazol-3-one |
178747-83-6 | 98% | 200mg |
640.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF943-50mg |
4-fluoro-1,2-benzoxazol-3-one |
178747-83-6 | 98% | 50mg |
255.0CNY | 2021-07-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241140-100mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 100mg |
￥413 | 2021-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241140-250mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 250mg |
￥551.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241140-1g |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 1g |
￥1384.0 | 2022-03-01 | |
| Apollo Scientific | PC201177-100mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98+% | 100mg |
£15.00 | 2025-02-21 |
4-fluoro-1,2-benzoxazol-3-one Related Literature
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
178747-83-6 (4-fluoro-1,2-benzoxazol-3-one) Related Products
- 99822-23-8(5-Fluorobenzodisoxazol-3(2H)-one)
- 65685-49-6(5-Methylbenzo[d]isoxazol-3(2H)-one)
- 723232-74-4(1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI))
- 36238-83-2(7-Methylbenzodisoxazol-3-ol)
- 86004-57-1(6-Hydroxy-3-oxo-1,2-benzisoxazolin)
- 855996-66-6(1,2-Benzisoxazol-3(2H)-one, 7-fluoro-)
- 21725-69-9(1,2-benzoxazol-3-ol)
- 406212-40-6(Benzamide, 2-fluoro-6-hydroxy-N-methoxy-N-methyl-)
- 855996-63-3(1,2-Benzisoxazol-3(2H)-one, 4-hydroxy-)
- 99822-24-9(6-Fluorobenzodisoxazol-3(2H)-one)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
